Teleocidin B4

• IUPAC Name: (6S,9S,14R,17R)-17-ethenyl-6-(hydroxymethyl)-10,14,17-trimethyl-9,14-di(propan-2-yl)-2,7,10-triazatetracyclo[9.7.1.04,19.013,18]nonadeca-1(18),3,11(19),12-tetraen-8-one
• InChI: InChI=1S/C28H41N3O2/c1-9-27(6)10-11-28(7,17(4)5)20-13-21-22-18(14-29-24(22)23(20)27)12-19(15-32)30-26(33)25(16(2)3)31(21)8/h9,13-14,16-17,19,25,29,32H,1,10-12,15H2,2-8H3,(H,30,33)/t19-,25-,27-,28+/m0/s1
• InChI Key: PEYTUVXFLCCGCC-YGHSORLUSA-N
• Canonical SMILES: CC(C)C1C(=O)NC(CC2=CNC3=C4C(=CC(=C23)N1C)C(CCC4(C)C=C)(C)C(C)C)CO
• Isomeric SMILES: CC(C)[C@H]1C(=O)N[C@@H](CC2=CNC3=C4C(=CC(=C23)N1C)[C@@](CC[C@]4(C)C=C)(C)C(C)C)CO
• Molecular Formula: C28H41N3O2
• DSSTOX Substance ID: DTXSID40911580
• Molecular Weight: 451.6 g/mol
• CAS RN: 11032-05-6, 78474-55-2

Description

Teleocidin B4 is a member of the teleocidin B family, which are terpene indole compounds isolated from Streptomyces bacteria. These compounds are known for their strong activation of protein kinase C (PKC) and their unique structures have attracted many researchers in the fields of natural product chemistry and pharmacology.

Synthesis Analysis

The synthesis of Teleocidin B4 involves several key steps. Starting with a tert-butyl derivative, four CC bond-forming steps are used to create the core of Teleocidin B4. This core is a complex fragment of the natural product, containing two quaternary stereocenters and a pentasubstituted benzene ring. The tert-butyl group reacts with vinyl boronic acid, followed by an intramolecular Friedel-Crafts reaction to successfully cyclize the cyclohexane ring onto the benzene nucleus.

Molecular Structure Analysis

Teleocidin B4 is a unique indole alkaloid, with an indole-fused nine-membered ring (indolactam) and a monoterpenoid moiety fused with C6 and C7 of the indole. The molecular formula of Teleocidin B4 is C28H41N3O2.

Chemical Reactions Analysis

The biosynthesis of Teleocidin B4 involves interesting enzymatic reactions that are challenging in organic synthesis, including oxidative intramolecular C–N bond-forming reactions, regio- and stereo-selective reverse prenylation reactions, and methylation-triggered terpene cyclization.

Physical And Chemical Properties Analysis

Teleocidin B4 is a white-crystal like powder, with a decomposition point greater than 61°C. It is easily soluble in methanol, ethanol, ether, acetone, ethyl-acetate, benzene, chloroform, carbon tetrachloride; slightly soluble in petroleum-ether, petroleum-benzine, ligroin. It is almost insoluble in water, 5% HCl and 5% NaOH solution.

Scientific Research Applications

• Synthesis and Chemical Structure :

  • The core structure of Teleocidin B4, containing two quaternary stereocenters and a penta-substituted benzene ring, was synthesized through a series of C-C bond-forming steps, highlighting the chemical complexity and challenges in synthesizing such natural products (Dangel et al., 2002).

• Biosynthesis and Bioactivity :

  • Genes encoding enzymes for Teleocidin B biosynthesis were identified, revealing insights into its unique structure and bioactivity. This includes the discovery of enzymes like nonribosomal peptide synthetase, P-450 monooxygenase, prenyltransferase, and methyltransferase, contributing to our understanding of its complex biosynthesis (Awakawa et al., 2014).

• Cancer Research and Tumor Promotion :

  • Teleocidin B was found to be a potent promoter of mouse skin carcinogenesis in a two-stage carcinogenesis experiment, comparing its effects to other known tumor promoters. This research contributes to understanding the mechanisms of carcinogenesis and potential therapeutic targets (Fujiki et al., 1982).
  • Studies have shown that Teleocidin B and its isomers possess similar, potent tumor-promoting activities, which are crucial for understanding the structure-activity relationship in carcinogenesis research (Fujiki et al., 1988).

• Immunological Effects :

  • Research on human lymphocytes revealed that Teleocidin can cause rapid aggregation, particularly in T-enriched lymphocytes, and exhibits a mitogenic effect on both T- and B-enriched lymphocytes. These findings are significant for understanding the immunomodulatory effects of Teleocidin (Kaneko et al., 1981).

• Molecular Biology and Cell Biology :

  • Teleocidin B inhibits binding of epidermal growth factor to cellular receptors, which could shed light on molecular pathways involved in cell signaling and growth regulation. This is crucial for developing targeted therapies in cancer treatment (Imai et al., 1980).

• Effects on Platelet Aggregation :

  • Studies comparing the effects of Teleocidin and tumor-promoting phorbol diesters on human platelets revealed that both classes of compounds activate platelet aggregation and granule secretion. This information is vital for understanding the mechanisms of blood coagulation and its disorders (Cech et al., 1986).

Mechanism of Action

Teleocidin B4 and its analogs are known for their robust bioactivity in the activation of protein kinase C (PKC). This unique structure and its strong biological activity have drawn keen attention from natural product researchers.

Future Directions

Future studies on Teleocidin B4 may focus on functional and structural analyses, as well as enzyme engineering, of teleocidin biosynthetic enzymes. This new knowledge will benefit future engineering studies to create unnatural PKC activators.